Cas no 2138040-19-2 (1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene)

• Product Name: 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene
• CAS No: 2138040-19-2
• MF: C₁₃H₁₈Br₂O
• MW: 350.089422702789
• CID: 6264072
• PubChem ID: 165961845
• Update Time: 2025-10-30

1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene
• 1-bromo-4-[2-bromo-1-(pentan-3-yloxy)ethyl]benzene
• EN300-1136422
• 2138040-19-2

• Inchi： 1S/C13H18Br2O/c1-3-12(4-2)16-13(9-14)10-5-7-11(15)8-6-10/h5-8,12-13H,3-4,9H2,1-2H3
• InChI Key： YMQDUXSLHHFFSL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1)Br)OC(CC)CC

Computed Properties

• Exact Mass: 349.97039g/mol
• Monoisotopic Mass: 347.97244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene

Professional Introduction to 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene (CAS No. 2138040-19-2)

1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene, a compound with the chemical identifier CAS No. 2138040-19-2, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and material science. The unique arrangement of bromine and bromoethyl groups, coupled with a pentan-3-yloxy substituent, makes it a versatile intermediate for various chemical transformations.

The structural motif of 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene is particularly noteworthy for its ability to serve as a precursor in the synthesis of more intricate molecules. The presence of multiple halogen atoms enhances its reactivity, making it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl frameworks, which are prevalent in many pharmacologically active compounds.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The benzene core of 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene provides a stable scaffold that can be functionalized to incorporate bioactive moieties. For instance, studies have demonstrated its utility in synthesizing small-molecule inhibitors that interact with specific biological targets. The bromoethyl group, in particular, offers a handle for further derivatization, allowing chemists to tailor the compound's properties for specific applications.

The pentan-3-yloxy substituent adds an additional layer of complexity to this compound, influencing both its physical properties and reactivity. This moiety can contribute to solubility enhancements and improved bioavailability when incorporated into larger molecules. Moreover, the alkoxy group provides a site for hydrogen bonding interactions, which can be exploited in the design of molecular recognition systems.

Advances in computational chemistry have further illuminated the potential of 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene as a building block. Molecular modeling studies have predicted favorable binding affinities when this compound is used to develop ligands for enzyme inhibition. These predictions are supported by experimental data showing that derivatives of this compound exhibit promising activity against enzymes implicated in disease pathways.

The synthesis of 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene involves multi-step organic transformations that highlight the ingenuity of modern synthetic strategies. Key steps include bromination reactions at specific positions on the benzene ring, followed by etherification to introduce the pentan-3-yloxy group. Each step is meticulously optimized to ensure high yields and purity, underscoring the compound's importance as a research tool.

In conclusion, 1-bromo-4-2-bromo-1-(pentan-3-yloxy)ethylbenzene (CAS No. 2138040-19-2) stands out as a versatile and valuable intermediate in synthetic chemistry. Its unique structural features and reactivity make it an indispensable asset for researchers aiming to develop novel therapeutic agents and advanced materials. As scientific understanding progresses, it is likely that this compound will continue to play a pivotal role in shaping the future of pharmaceutical innovation.